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Cat. No.: B1585329
L J
Introduction

5-Methoxyindan is a research chemical belonging to the indan class of compounds,
characterized by a bicyclic structure where a benzene ring is fused to a cyclopentane ring. The
addition of a methoxy group at the 5-position significantly influences its electronic properties
and potential biological activity. While research on 5-Methoxyindan itself is emerging, its
amino-substituted analog, 5-methoxy-2-aminoindane (MEAI), has garnered more significant
attention in the scientific community. MEAI is a psychoactive compound that has been
investigated for its potential as a binge-mitigating agent and for its effects on appetite and
weight management.[1][2][3] This guide will provide a comprehensive technical overview of 5-
Methoxyindan, leveraging available data and drawing insights from the more extensively
studied MEAI to offer a thorough resource for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 5-Methoxyindan is fundamental for
its handling, formulation, and use in experimental settings.
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Property Value Source(s)

5-methoxy-2,3-dihydro-1H-

IUPAC Name dene [4]
CAS Number 5111-69-3 5]
Molecular Formula C10H120 [4]
Molecular Weight 148.20 g/mol [4]

Not explicitly defined for 5-
Methoxyindan, but related

Appearance o
compounds are often liquids or
low-melting solids.

Expected to be soluble in
N organic solvents like ethanol,

Solubility )

DMSO, and dimethyl
formamide.

Boiling Point Not explicitly defined.

Melting Point Not explicitly defined.

Synthesis of 5-Methoxyindan and its Analogs

The synthesis of 5-Methoxyindan and its derivatives, such as MEAI, typically involves multi-
step organic chemistry procedures. Below is a generalized workflow and a more detailed
protocol for a related aminoindane analog.

General Synthesis Workflow

The synthesis of substituted indanes often starts from commercially available precursors and
involves key reactions such as Friedel-Crafts acylation, reduction, and functional group
interconversions.

. . Reaction 1 . Reaction 2 . Reaction 3 .
Starting Material Intermediate 1 Intermediate 2 Final Product
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Caption: A generalized multi-step synthesis workflow for indane derivatives.

Experimental Protocol: Synthesis of 2-Aminoindane
Analogs

The following protocol is adapted from a known synthesis of 2-aminoindane derivatives and
can be conceptually applied to the synthesis of 5-methoxy-2-aminoindane with appropriate
starting materials.[6]

Materials:

» Appropriately substituted quinoline derivative (e.g., 2-chloro-quinoline-3-carbaldehyde)
o Appropriately substituted 2-aminoindan (e.g., 4,5-dimethoxy-2-aminoindan)
¢ Anhydrous sodium acetate

e Dry methanol

e Sodium borohydride (NaBHa)

 Diethyl ether

o Concentrated Hydrochloric Acid (HCI)

e Sodium hydroxide (NaOH) pellets

e Anhydrous sodium sulfate

Procedure:

e Imine Formation:

o Dissolve the substituted quinoline derivative and the 2-aminoindan analog in dry methanol
in a reaction flask.
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o Add anhydrous sodium acetate to the mixture.

o Stir the reaction mixture at room temperature for 15 minutes, or until a white precipitate
forms.

o Filter the resulting solid by gravity and dry it in an oven at 100°C for 24 hours.

e Reduction to the Amine:
o Dissolve the dried imine in methanol and place the flask in an ice bath.
o Slowly add sodium borohydride (NaBHa4) to the solution while maintaining constant stirring.
o Continue stirring in the ice bath for 4 hours.

e Work-up and Extraction:
o After the reaction is complete, dilute the mixture with water.
o Acidify the solution by adding an excess of concentrated HCI.
o Evaporate the methanol under reduced pressure.
o Make the resulting agueous solution alkaline by adding NaOH pellets.
o Extract the organic phase with diethyl ether (3 x 10 mL).
o Wash the combined organic layers with water.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure to yield the final product.

Pharmacology and Mechanism of Action

While specific pharmacological data for 5-Methoxyindan is limited, extensive research on its
amino derivative, 5-methoxy-2-aminoindane (MEAI), provides significant insights into the
potential biological activity of this class of compounds.
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5-Methoxy-2-Aminoindane (MEAI): A Case Study

MEAI is a monoamine releasing agent, acting as a modestly selective serotonin releasing
agent (SSRA).[7] It exhibits a 6-fold preference for inducing serotonin release over
norepinephrine and a 20-fold preference over dopamine.[7] This pharmacological profile
suggests that MEAI may produce entactogenic and sympathomimetic effects similar to MDMA,
but with a potentially reduced misuse liability.[7]

MEAI has also been shown to have a moderate affinity for the az-adrenergic receptor.[7]
Studies in rats have demonstrated that MEAI has a favorable safety profile at certain doses
and displays a very short plasma and brain half-life of 0.5-0.7 hours.[3] Interestingly, MEAI
exhibits non-linear pharmacokinetic behavior at higher doses.[3]

Recent research has also highlighted the potential of MEAI in treating diet-induced obesity and
improving metabolic parameters in mice.[1] Treatment with MEAI was found to significantly
reduce overweight and adiposity by preserving lean mass and decreasing fat mass.[1]

Proposed Signaling Pathway

The primary mechanism of action for MEAI involves the release of monoamine
neurotransmitters, particularly serotonin.
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Caption: Proposed mechanism of MEAI-induced serotonin release.

Analytical Characterization

Accurate identification and quantification of 5-Methoxyindan and its analogs are crucial for
research purposes. A combination of chromatographic and spectroscopic techniques is
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typically employed.

Analytical Methods

Method

Application

Gas Chromatography-Mass Spectrometry (GC-
MS)

Separation and identification of volatile
compounds. Provides structural information

based on mass-to-charge ratio.

Liquid Chromatography-Mass Spectrometry
(LC-MS)

Suitable for a wider range of compounds,
including those that are not volatile. Offers high

sensitivity and selectivity.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Provides detailed information about the
molecular structure, including the connectivity of

atoms. H and 3C NMR are standard.

Infrared (IR) Spectroscopy

Identifies functional groups present in the

molecule based on their vibrational frequencies.

Experimental Protocol: Sample Preparation for GC-MS

Analysis

» Standard Solution Preparation:

o Accurately weigh a known amount of the 5-Methoxyindan reference standard.

o Dissolve it in a suitable volatile organic solvent (e.g., methanol, acetonitrile) to prepare a

stock solution of known concentration.

o Perform serial dilutions to create a series of calibration standards.

e Sample Preparation:

o For liquid samples (e.g., plasma, urine), perform a liquid-liquid or solid-phase extraction to

isolate the analyte and remove interfering matrix components.

o For solid samples, dissolve a known amount in a suitable solvent.
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o If necessary, derivatize the analyte to improve its volatility and chromatographic properties.

e GC-MS Analysis:

o Inject a small volume (typically 1 uL) of the prepared standard or sample into the GC-MS
system.

o Use an appropriate GC column and temperature program to achieve good separation.

o Set the mass spectrometer to scan a relevant mass range or to monitor specific ions for
targeted analysis.

Safety and Handling

As a research chemical, 5-Methoxyindan and its analogs should be handled with appropriate
safety precautions.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves.

o Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of
vapors or dust.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place.

» Disposal: Dispose of waste according to institutional and local regulations for chemical
waste.

Legal Status

The legal status of 5-Methoxyindan and its analogs can vary by jurisdiction. Researchers
should consult their local regulations before acquiring or working with these compounds. For
example, in the United Kingdom, MEAI falls under the Psychoactive Substances Act.[7]

Conclusion

5-Methoxyindan represents an interesting scaffold for chemical and pharmacological
research. While direct data on this specific compound is limited, the extensive studies on its
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amino derivative, MEAI, provide a valuable framework for understanding its potential biological
activities. This guide has synthesized the available information to provide a comprehensive
technical resource for researchers, covering its chemical properties, synthesis, pharmacology,
analytical methods, and safety considerations. Further research is warranted to fully elucidate
the pharmacological profile and therapeutic potential of 5-Methoxyindan and its related
analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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